Cas no 117781-12-1 ((2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)

• Product Name: (2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
• CAS No: 117781-12-1
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 1073348
• PubChem ID: 16069592
• Update Time: 2025-04-20

(2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
• 1,4-dideoxy-1,4-imino-D-ribitol
• 117781-12-1
• PZGVJCJRMKIVLJ-YMDUGQBDSA-N
• (2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride
• SCHEMBL2564799
• PS-2008

• Inchi： 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4+,5-;/m1./s1
• InChI Key： PZGVJCJRMKIVLJ-YMDUGQBDSA-N
• SMILES： Cl.O[C@H]1[C@H](CN[C@@H]1CO)O

Computed Properties

• Exact Mass: 169.0505709g/mol
• Monoisotopic Mass: 169.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų

(2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines